Cas no 866048-97-7 (3-[4-(2,4-Dichlorophenyl)-1,3-thiazol-2-yl]-2-phenyl-1,3-thiazolidin-4-one)

• Product Name: 3-[4-(2,4-Dichlorophenyl)-1,3-thiazol-2-yl]-2-phenyl-1,3-thiazolidin-4-one
• CAS No: 866048-97-7
• MF: C₁₈H₁₂Cl₂N₂OS₂
• MW: 407.336679458618
• CID: 5713160
• PubChem ID: 3785750
• Update Time: 2025-06-12

3-[4-(2,4-Dichlorophenyl)-1,3-thiazol-2-yl]-2-phenyl-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 866048-97-7
• HMS2467K04
• CHEMBL1305203
• 3-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-phenyl-1,3-thiazolan-4-one
• AKOS005095818
• 6K-303S
• SMR000180714
• MLS000327685
• 3-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-phenyl-1,3-thiazolidin-4-one
• 4-Thiazolidinone, 3-[4-(2,4-dichlorophenyl)-2-thiazolyl]-2-phenyl-
• 3-[4-(2,4-Dichlorophenyl)-1,3-thiazol-2-yl]-2-phenyl-1,3-thiazolidin-4-one

• Inchi： 1S/C18H12Cl2N2OS2/c19-12-6-7-13(14(20)8-12)15-9-25-18(21-15)22-16(23)10-24-17(22)11-4-2-1-3-5-11/h1-9,17H,10H2
• InChI Key： VIMGAGWGFWKMRY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=CSC(=N1)N1C(CSC1C1C=CC=CC=1)=O)Cl

Computed Properties

• Exact Mass: 405.9768107g/mol
• Monoisotopic Mass: 405.9768107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 86.7Ų

Experimental Properties

• Density: 1.475±0.06 g/cm3(Predicted)
• Boiling Point: 580.6±60.0 °C(Predicted)
• pka: 1.17±0.10(Predicted)

Additional information on 3-[4-(2,4-Dichlorophenyl)-1,3-thiazol-2-yl]-2-phenyl-1,3-thiazolidin-4-one

Introduction to Compound with CAS No. 866048-97-7 and Its Applications in Chemical Biology

The compound with the CAS number 866048-97-7 is a fascinating molecule that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. The systematic name of this compound is 3-[4-(2,4-Dichlorophenyl)-1,3-thiazol-2-yl]-2-phenyl-1,3-thiazolidin-4-one, which provides a detailed insight into its molecular architecture. This introduction aims to explore the compound's chemical characteristics, potential biological activities, and the latest research findings that highlight its significance in modern pharmaceutical development.

The molecular structure of this compound features a thiazolidinone core, which is a heterocyclic compound containing sulfur and oxygen atoms. The presence of multiple aromatic rings and chlorine substituents enhances its interactability with biological targets, making it a promising candidate for drug discovery. Specifically, the 1,3-thiazol-2-yl moiety and the 2-phenyl group contribute to the compound's overall stability and reactivity, enabling it to engage with various biological pathways.

In recent years, there has been a surge in research focused on thiazolidinone derivatives due to their versatile pharmacological properties. These compounds have shown potential in various therapeutic areas, including anti-inflammatory, anti-microbial, and anti-cancer applications. The specific arrangement of atoms in the molecule described by the CAS number 866048-97-7 suggests that it may exhibit inhibitory effects on certain enzymes and receptors involved in disease progression.

One of the most intriguing aspects of this compound is its interaction with biological targets at the molecular level. The 4-(2,4-Dichlorophenyl)-1,3-thiazol-2-yl group is particularly noteworthy as it can form hydrogen bonds and hydrophobic interactions with biological molecules. This capability makes it an excellent scaffold for designing molecules that can modulate biological processes effectively. Recent studies have demonstrated that similar thiazolidinone derivatives can interfere with the activity of key enzymes such as kinases and phosphodiesterases, which are often implicated in chronic diseases.

The pharmacokinetic properties of this compound are also of great interest. The presence of aromatic rings and chlorine atoms can influence its solubility, bioavailability, and metabolic pathways. Understanding these properties is crucial for optimizing the compound's therapeutic potential. Advanced computational methods have been employed to predict how this molecule might behave within a biological system, providing valuable insights into its potential efficacy and safety profiles.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The use of specialized reagents and catalysts ensures the formation of the desired structural motifs without unintended side products. Researchers have been exploring novel synthetic routes to improve yield and purity, which are essential for both laboratory research and industrial-scale production.

In terms of biological activity, preliminary studies have shown that derivatives of this compound exhibit promising results in vitro. For instance, some analogs have demonstrated inhibitory effects on enzymes associated with cancer cell proliferation. Additionally, there is evidence suggesting that these compounds may have anti-inflammatory properties by modulating cytokine production and immune cell function. These findings have prompted further investigation into the potential therapeutic applications of this class of molecules.

The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design has accelerated the discovery process for new drug candidates like this one. HTS allows researchers to rapidly test thousands of compounds against various biological targets, while structure-based drug design leverages computational models to predict how a molecule will interact with its target at the atomic level. These approaches have significantly enhanced our ability to identify promising leads for further development.

The regulatory landscape for new pharmaceuticals also plays a critical role in determining the commercial viability of compounds like this one. Ensuring compliance with international standards for safety and efficacy is essential for successful market entry. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies are crucial for streamlining the drug development process and bringing new therapies to patients in need.

In conclusion, the compound with CAS number 866048-97-7, specifically named as 3-[4-(2,4-Dichlorophenyl)-1,3-thiazol-2-yl]-2-phenyl-1,3-thiazolidin-4-one, represents a significant advancement in chemical biology research. Its unique structural features make it a valuable tool for exploring new therapeutic strategies across multiple disease areas. As research continues to uncover its full potential, this molecule is poised to make meaningful contributions to modern medicine.